N1-(4-fluorophenethyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-N'-[[3-(4-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• InChI: InChI=1S/C22H26FN3O5S/c1-16-3-9-19(10-4-16)32(29,30)26-13-2-14-31-20(26)15-25-22(28)21(27)24-12-11-17-5-7-18(23)8-6-17/h3-10,20H,2,11-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key: HMDGHXUBRRWHBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCCC3=CC=C(C=C3)F
• Molecular Formula: C22H26FN3O5S
• Molecular Weight: 463.5 g/mol

Description

N1-(4-fluorophenethyl)-N2-((3-tosyl-1,3-oxazinan-2-yl)methyl)oxalamide, commonly known as FOXY, is a chemical compound that has been studied for its potential use in scientific research. FOXY belongs to the class of compounds known as phenethylamines, which are known to have psychoactive effects.

Scientific Research Applications

Fluorinated Compounds in Drug Development

Fluorinated compounds, such as those containing the 4-fluorophenethyl group, are widely studied for their pharmaceutical applications. The inclusion of fluorine atoms in drug molecules can significantly alter their metabolic stability, lipophilicity, and bioavailability. Research has explored the synthesis and biological activity of various fluorine-containing compounds, demonstrating their potential in developing new therapeutic agents. For instance, studies on fluoropyrimidine anticancer drugs highlight the role of fluorine in enhancing antitumor efficacy and reducing toxicity (Sakata et al., 1998).

Oxalamide Groups in Polymer Science

The oxalamide group is a key structural feature in the design of polymers, offering hydrogen bonding capabilities that can influence polymer properties such as solubility, crystallinity, and thermal stability. Computational studies on the conformational properties of oxalamides and their role in polyoxalamides provide insights into material design and applications in various fields, including coatings and adhesives (Armelin et al., 2001).